Cas no 1000575-77-8 (5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one)

• Product Name: 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
• CAS No: 1000575-77-8
• MF: C₁₄H₉BrN₄O₃
• MW: 361.150261640549
• CID: 3157635
• PubChem ID: 135949979
• Update Time: 2025-10-31

5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
• MFCD09877960
• 5-(4-Bromophenyl)-2-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one
• 1000575-77-8

• MDL： MFCD09877960
• Inchi： 1S/C14H9BrN4O3/c15-10-3-1-9(2-4-10)13-16-14(20)18(17-13)11-5-7-12(8-6-11)19(21)22/h1-8H,(H,16,17,20)
• InChI Key： SVSCPBYEVOLTAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN(C(N1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.98580Da
• Monoisotopic Mass: 359.98580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one

Introduction to 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one (CAS No. 1000575-77-8)

The compound 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one, identified by its CAS number 1000575-77-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both bromophenyl and nitrophenyl substituents in its molecular framework suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the importance of triazolone derivatives in medicinal chemistry, particularly for their ability to modulate enzyme inhibition and receptor binding. The structural motif of 1,2,4-triazol-3-one is known for its versatility in forming hydrogen bonds and participating in hydrophobic interactions, which are critical for drug-receptor interactions. In the case of 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one, the bromophenyl group may enhance binding affinity by engaging in π-stacking interactions or electrostatic interactions with specific residues in the target protein. Additionally, the nitrophenyl moiety can influence the electronic properties of the molecule, potentially altering its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential application in antimicrobial therapy. Emerging research indicates that triazolone derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria by interfering with essential cellular processes such as DNA replication and protein synthesis. The combination of bromine and nitro substituents may enhance the compound's ability to penetrate bacterial cell membranes, thereby improving its efficacy. Furthermore, studies have shown that modifications at the 5-(4-Bromophenyl) position can significantly alter the antimicrobial spectrum, suggesting that this compound warrants further exploration as a novel therapeutic agent.

The role of 1,2-dihydro scaffolds in medicinal chemistry cannot be overstated. These structures are frequently found in approved drugs due to their ability to optimize pharmacokinetic properties such as solubility and metabolic stability. In 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one, the dihydro ring system contributes to a favorable balance between lipophilicity and polarizability, which is crucial for achieving optimal bioavailability. This feature makes it an attractive candidate for further optimization in drug development pipelines.

Advances in computational chemistry have enabled more precise predictions of biological activity for molecules like 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one. Molecular docking studies have suggested potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The bromophenyl group may serve as a key recognition element for these enzymes, while the nitrophenyl moiety could modulate enzyme activity through redox-based mechanisms. These insights provide a strong rationale for synthesizing analogs of this compound to explore new therapeutic modalities.

The synthesis of 5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in designing complex molecular architectures. Key steps include cyclization reactions to form the triazolone core followed by functional group interconversions to introduce the bromophenyl and nitrophenyl substituents. Recent improvements in synthetic methodologies have enabled higher yields and purities for such compounds, facilitating their use in downstream applications like high-throughput screening (HTS) campaigns.

In conclusion,5-(4-Bromophenyl)-1,2-dihydro-2-(4-nitrophenyl)-3H-1,2,4-triazol-3-one (CAS No. 1000575-77-8) represents a promising lead compound with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation into therapeutic applications such as antimicrobial therapy and modulation of enzyme targets. As research continues to uncover new insights into its mechanism of action,this compound will undoubtedly play a pivotal role in shaping future developments within medicinal chemistry.